Cas no 62614-93-1 (1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3,4-dimethyl-)

• Product Name: 1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3,4-dimethyl-
• CAS No: 62614-93-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 438165
• PubChem ID: 12331500
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-3,4-dimethyl-
• 3,4-dimethyl-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
• 62614-93-1
• 3,4-Dimethyl-5,6,7,8-tetrahydroisoquinolin-1(2H)-one
• DTXSID70490616

• Inchi： 1S/C11H15NO/c1-7-8(2)12-11(13)10-6-4-3-5-9(7)10/h3-6H2,1-2H3,(H,12,13)
• InChI Key： DCZZGBMEXWXFHJ-UHFFFAOYSA-N
• SMILES： O=C1C2CCCCC=2C(C)=C(C)N1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1